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molecular formula C7H11ClO2 B8363090 Propanoic acid, 2-chloro, 3-butenyl ester

Propanoic acid, 2-chloro, 3-butenyl ester

Cat. No. B8363090
M. Wt: 162.61 g/mol
InChI Key: VZLFFQDRAJPQON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07083705B2

Procedure details

CH3CHClCOOH (50 g) and CH2═CHCH2CH2OH (75 ml) were put into a flask, and 10 ml of concentrated sulfuric acid was added dropwise, followed by stirring at room temperature for 10 minutes. The reaction solution was poured into 250 ml of a saturated sodium carbonate aqueous solution. 150 ml of water and 150 ml of t-butylmethyl ether were added for liquid separation to obtain a t-butylmethyl ether layer as an organic layer. The organic layer was washed with 150 ml of water, dried over magnesium sulfate and then subjected to filtration to obtain a crude liquid. The crude liquid was concentrated to obtain CH3CHClCOOCH2CH2CH═CH2.
Name
CH3CHClCOOH
Quantity
50 g
Type
reactant
Reaction Step One
Name
CH2═CHCH2CH2OH
Quantity
75 mL
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
sodium carbonate
Quantity
250 mL
Type
reactant
Reaction Step Three
Name
t-butylmethyl ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
t-butylmethyl ether
Quantity
150 mL
Type
solvent
Reaction Step Five
Name
water
Quantity
150 mL
Type
solvent
Reaction Step Five
Name
CH3CHClCOOCH2CH2CH═CH2

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]([C:4]([OH:6])=[O:5])[Cl:3].[CH2:7]=[CH:8][CH2:9][CH2:10]O.S(=O)(=O)(O)O.C(=O)([O-])[O-].[Na+].[Na+]>C(OC)(C)(C)C.O>[CH3:1][CH:2]([C:4]([O:6][CH2:10][CH2:9][CH:8]=[CH2:7])=[O:5])[Cl:3] |f:3.4.5|

Inputs

Step One
Name
CH3CHClCOOH
Quantity
50 g
Type
reactant
Smiles
CC(Cl)C(=O)O
Name
CH2═CHCH2CH2OH
Quantity
75 mL
Type
reactant
Smiles
C=CCCO
Step Two
Name
sulfuric acid
Quantity
10 mL
Type
reactant
Smiles
S(O)(O)(=O)=O
Step Three
Name
sodium carbonate
Quantity
250 mL
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Step Four
Name
t-butylmethyl ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(C)(C)OC
Step Five
Name
t-butylmethyl ether
Quantity
150 mL
Type
solvent
Smiles
C(C)(C)(C)OC
Name
water
Quantity
150 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
by stirring at room temperature for 10 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
The organic layer was washed with 150 ml of water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
subjected to filtration
CUSTOM
Type
CUSTOM
Details
to obtain a crude liquid
CONCENTRATION
Type
CONCENTRATION
Details
The crude liquid was concentrated

Outcomes

Product
Details
Reaction Time
 10 min
Name
CH3CHClCOOCH2CH2CH═CH2
Type
product
Smiles
CC(Cl)C(=O)OCCC=C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.